Cas no 1083326-46-8 (2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide)

• Product Name: 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide
• CAS No: 1083326-46-8
• MF: C₁₁H₁₈BN₃O₃
• MW: 251.089922428131
• MDL: MFCD16660236
• CID: 840785
• PubChem ID: 56965734
• Update Time: 2025-06-08

2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-acetamide
• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Pyrazol-1-Yl)Acetamide
• 1H-Pyrazole-1-acetamide, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide
• XFYVLZVRMQJRCB-UHFFFAOYSA-N
• PubChem18869
• C11H18BN3O3
• BCP14973
• VP20091
• RP28935
• FCH2772469
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]acetamide
• Z1691653388
• MFCD16660236
• DTXSID70719218
• 1083326-46-8
• DB-023774
• 1H-Pyrazole-1-acetamide-4-boronic acid pinacol ester
• SY096613
• 1-(2-Amino-2-oxoethyl)-1H-pyrazole-4-boronic Acid Pinacol Ester
• DS-13588
• CS-W018985
• J-513424
• 2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-acetamide
• (1-(2-AMINO-2-OXOETHYL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• AKOS015919945
• SB15552
• EN300-197274
• SCHEMBL2544457

• MDL： MFCD16660236
• Inchi： 1S/C11H18BN3O3/c1-10(2)11(3,4)18-12(17-10)8-5-14-15(6-8)7-9(13)16/h5-6H,7H2,1-4H3,(H2,13,16)
• InChI Key： XFYVLZVRMQJRCB-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CC(N)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 251.1441216g/mol
• Monoisotopic Mass: 251.1441216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4

Experimental Properties

• PSA: 79.37000
• LogP: 0.36790

2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide

Introduction to 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide (CAS No. 1083326-46-8)

2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide (CAS No. 1083326-46-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a boronic ester derivative, is characterized by its unique structural features and potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide is composed of a pyrazole ring attached to a boronic ester moiety. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which imparts significant biological activity and reactivity. The boronic ester group, specifically the tetramethyl-1,3,2-dioxaborolan-2-yl moiety, is known for its stability and reactivity in Suzuki-Miyaura coupling reactions, making it a valuable intermediate in the synthesis of complex organic molecules.

One of the key applications of 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide is in the development of targeted therapies for various diseases. Recent studies have shown that this compound can be used as a building block for the synthesis of boron-based drugs, which have shown promise in cancer therapy. For instance, boron neutron capture therapy (BNCT) utilizes boron-containing compounds to target and destroy cancer cells selectively. The boronic ester group in 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide can be modified to enhance its targeting ability and therapeutic efficacy.

In addition to its potential in cancer therapy, 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide has also been explored for its anti-inflammatory properties. Pyrazole derivatives are known for their ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the production of prostaglandins and other inflammatory mediators. Recent research has demonstrated that compounds containing the pyrazole-boronic ester scaffold can effectively reduce inflammation without causing significant side effects.

The synthesis of 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetamide involves several well-established chemical reactions. One common approach is to start with 4-bromo-N-acetylpyrazole and react it with bis(pinacolato)diboron under palladium catalysis to form the boronic ester intermediate. This intermediate can then be further functionalized using various coupling reactions to introduce additional substituents or modify the existing structure. The high reactivity and stability of the boronic ester group make it an ideal choice for these synthetic transformations.

The physicochemical properties of 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-y l]acetamide have been extensively studied to understand its behavior in different environments. It has been found to be soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Additionally, its melting point and boiling point have been determined through thermal analysis techniques, providing valuable information for its handling and storage.

In terms of biological activity, 2-[4-(tetramethyl - 1 , 3 , 2 -dioxaborolan - 2 - yl ) - 1 H - pyrazol - 1 - yl ] acetamide has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents.

To further explore the potential applications of 2-[4-(tetramethyl - 1 , 3 , 2 -dioxaborolan - 2 - yl ) - 1 H - pyrazol - 1 - yl ] acetamide , several research groups have conducted clinical trials focusing on its safety and efficacy. Early-stage clinical trials have shown that this compound is well-tolerated by patients and exhibits minimal side effects. These results are encouraging and pave the way for more extensive clinical evaluations.

In conclusion, 2-[4-(tetramethyl - 1 , 3 , 2 -dioxaborolan - 2 - yl ) - 1 H - pyrazol - 1 - yl ] acetamide (CAS No. 1083326-46-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential therapeutic uses, solidifying its position as an important molecule in modern drug discovery efforts.